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Compound of Interest

Compound Name: Fenchlorazol-ethyl

CAS No.: 103112-35-2

Cat. No.: B033907

Get Quote

This document provides essential safety protocols and logistical guidance for the handling and

disposal of Fenchlorazol-ethyl in a laboratory setting. As a Senior Application Scientist, my

objective is to synthesize technical data with practical, field-proven insights to ensure the

highest standards of safety and operational integrity for researchers, scientists, and drug

development professionals. The following procedures are designed to be a self-validating

system, grounded in authoritative data to foster a culture of safety and excellence.

Understanding the Hazard: Why Specific PPE is
Crucial
Fenchlorazol-ethyl is a herbicide safener, and while it plays a significant role in agricultural

applications, it presents notable hazards in a concentrated laboratory setting.[1] According to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

Fenchlorazol-ethyl is classified as a substance that may cause cancer (H350) and is very

toxic to aquatic life with long-lasting effects (H400/H410).[2][3] These classifications

necessitate stringent adherence to specific personal protective equipment (PPE) protocols to

mitigate risks of exposure through inhalation, skin contact, and ingestion.[4]
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Chemical and Physical Properties Overview
A foundational understanding of Fenchlorazol-ethyl's properties informs the selection of

appropriate PPE.

Property Value Source

CAS Number 103112-35-2 [5][6][7]

Molecular Formula C12H8Cl5N3O2 [2][5][6]

Molecular Weight 403.48 g/mol [5]

Appearance
White to off-white crystalline

solid
[1]

Solubility in Water Low [1]

Core Personal Protective Equipment (PPE) Protocol
The following is a step-by-step guide to the essential PPE required for handling Fenchlorazol-
ethyl. The causality behind each recommendation is explained to ensure a comprehensive

understanding of the safety measures.

Respiratory Protection
Given that Fenchlorazol-ethyl is a solid that can form dust or aerosols during handling,

respiratory protection is paramount.

Procedure:

Work in a Ventilated Area: Always handle Fenchlorazol-ethyl in a well-ventilated area,

preferably within a certified chemical fume hood.[8][9]

Respirator Selection: For tasks with a high potential for aerosol or dust generation (e.g.,

weighing, preparing solutions), a NIOSH-approved respirator with a particulate filter (N95,

P95, or better) is required. For higher concentrations or potential for vapor exposure, a

respirator with an organic vapor cartridge and a particulate pre-filter is recommended.
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Fit Testing: Ensure the respirator is properly fit-tested to the user to prevent leaks.

Rationale: The primary route of exposure to be mitigated is the inhalation of airborne

particles, which could lead to systemic toxicity. The hazard classification of "May cause

cancer" underscores the importance of preventing any inhalation exposure.

Hand Protection
Direct skin contact is a significant route of exposure.

Procedure:

Glove Selection: Wear chemical-resistant gloves at all times when handling Fenchlorazol-
ethyl. Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or

immersion, heavier-duty gloves such as butyl rubber or Viton™ should be considered.

Glove Inspection: Before each use, inspect gloves for any signs of degradation, punctures,

or tears.

Proper Removal: Remove gloves using the proper technique to avoid contaminating your

skin. Dispose of used gloves as hazardous waste.

Rationale: Preventing dermal absorption is critical. Fenchlorazol-ethyl's low water solubility

suggests it may have an affinity for lipids, potentially increasing its ability to be absorbed

through the skin.

Eye and Face Protection
Protecting the eyes and face from splashes and airborne particles is mandatory.

Procedure:

Safety Glasses: At a minimum, chemical splash goggles that meet ANSI Z87.1 standards

are required.

Face Shield: When there is a significant risk of splashing (e.g., during bulk transfers or

reactions), a face shield should be worn in addition to safety goggles.
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Rationale: The eyes are particularly vulnerable to chemical splashes. A face shield provides

an additional layer of protection for the entire face.

Protective Clothing
To prevent contamination of personal clothing and skin, appropriate protective clothing is

essential.

Procedure:

Lab Coat: A fully buttoned, long-sleeved lab coat is required.

Chemical-Resistant Apron: For procedures with a higher risk of splashes, a chemical-

resistant apron worn over the lab coat is recommended.

Full-Length Pants and Closed-Toe Shoes: Long pants and fully enclosed shoes are

mandatory to protect the lower body from potential spills.

Rationale: Protective clothing provides a barrier against accidental contact with the chemical.

Any clothing that becomes contaminated should be removed immediately and

decontaminated or disposed of as hazardous waste.[9]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations when working with

Fenchlorazol-ethyl, emphasizing the integration of PPE at each stage.
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Fenchlorazol-ethyl Handling Workflow
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Caption: Workflow for safe handling of Fenchlorazol-ethyl.
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Disposal Plan: A Step-by-Step Guide
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation
Solid Waste:

Collect all solid waste contaminated with Fenchlorazol-ethyl, including used gloves,

weigh boats, and contaminated paper towels, in a designated, clearly labeled hazardous

waste container.

The container should be sealed when not in use.

Liquid Waste:

Collect all liquid waste containing Fenchlorazol-ethyl in a designated, sealed, and clearly

labeled hazardous waste container.

Do not mix with incompatible waste streams.

Empty Containers:

Triple rinse empty containers with a suitable solvent (e.g., acetone or methanol).[10]

Collect the rinsate as hazardous liquid waste.

After triple rinsing, the container can be disposed of as non-hazardous waste, or recycled

if permitted by your institution's policies. Puncture the container to prevent reuse.[10]

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with the words "Hazardous

Waste," the full chemical name "Fenchlorazol-ethyl," and the associated hazards (e.g.,

"Carcinogen," "Toxic to Aquatic Life").

Storage: Store hazardous waste in a designated satellite accumulation area that is secure

and away from general laboratory traffic.
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Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. For small spills, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal as hazardous waste. For

large spills, contact your institution's EHS

department immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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